Cas no 853946-18-6 (2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl) ethanone)

2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl) ethanone structure
853946-18-6 structure
Product Name:2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl) ethanone
CAS No:853946-18-6
MF:C13H10F3N3O5
MW:345.230813503265
CID:4557344
Update Time:2024-01-03

2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl) ethanone Chemical and Physical Properties

Names and Identifiers

    • Varenicline Impurity 17
    • Ethanone, 2,2,2-trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl)-
    • 2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl) ethanone
    • Varenicline Metadinitro
    • 1-(6,8-Dinitro-1,2,4,5-tetrahydro-3H-1,5-methanobenzo[d]azepin-3-yl)-2,2,2-trifluoroethan-1-one
    • 1,5-Methano-1H-3-benzazepine, 2,3,4,5-tetrahydro-6,8-dinitro-3-(trifluoroacetyl)- (9CI)
    • 2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl)ethanone (ACI)
    • Inchi： 1S/C13H10F3N3O5/c14-13(15,16)12(20)17-4-6-1-7(5-17)11-9(6)2-8(18(21)22)3-10(11)19(23)24/h2-3,6-7H,1,4-5H2
    • InChI Key： IWIOYWHMULYHRT-UHFFFAOYSA-N
    • SMILES： O=C(C(F)(F)F)N1CC2CC(C3C2=C([N+](=O)[O-])C=C([N+](=O)[O-])C=3)C1

2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl) ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T791645-2.5mg
2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl) ethanone
 853946-18-6
2.5mg
 $ 207.00 2023-04-16
TRC
T791645-10mg
2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl) ethanone
 853946-18-6
10mg
 $ 793.00 2023-04-16
TRC
T791645-25mg
2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl) ethanone
 853946-18-6
25mg
 $ 1642.00 2023-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1097399-100mg
Varenicline Metadinitro
 853946-18-6 98%
100mg
 ￥39748 2023-03-22

2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl) ethanone Production Method

Production Method 1

230615-51-7 230615-51-7
853946-18-6 853946-18-6
230615-59-5 230615-59-5
Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic acid ,  Nitric acid Solvents: Dichloromethane ,  Water ;  0 °C; 10 min, 0 °C
1.2 Solvents: Dichloromethane ;  30 min, 0 °C; 2.5 h, 0 °C; 24 h, rt
Reference
Varenicline: An α4β2 Nicotinic Receptor Partial Agonist for Smoking Cessation
Coe, Jotham W.; et al, Journal of Medicinal Chemistry, 2005, 48(10), 3474-3477

Production Method 2

230615-52-8 230615-52-8
853946-18-6 853946-18-6
230615-59-5 230615-59-5
Reaction Conditions
1.1 Reagents: Pyridine Solvents: Dichloromethane ;  10 min, 0 °C; 3 h, 0 °C
2.1 Reagents: Trifluoromethanesulfonic acid ,  Nitric acid Solvents: Dichloromethane ,  Water ;  0 °C; 10 min, 0 °C
2.2 Solvents: Dichloromethane ;  30 min, 0 °C; 2.5 h, 0 °C; 24 h, rt
Reference
Varenicline: An α4β2 Nicotinic Receptor Partial Agonist for Smoking Cessation
Coe, Jotham W.; et al, Journal of Medicinal Chemistry, 2005, 48(10), 3474-3477

2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl) ethanone Raw materials

2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl) ethanone Preparation Products

2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl) ethanone Related Literature

Related Categories

853946-18-6 (2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-6,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl) ethanone) Related Products

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